Cas no 1261464-05-4 (4-Hydroxy-3-methyl-4'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Hydroxy-3-methyl-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261464-05-4
• MF: C₁₄H₁₁F₃O₂
• MW: 268.231154680252
• MDL: MFCD18313444
• CID: 1222960
• PubChem ID: 53219137
• Update Time: 2025-08-03

4-Hydroxy-3-methyl-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-[4-(trifluoromethoxy)phenyl]phenol
• G68111
• 4-Hydroxy-3-methyl-4'-(trifluoromethoxy)biphenyl
• MFCD18313444
• 1261464-05-4
• 2-METHYL-4-(4-TRIFLUOROMETHOXYPHENYL)PHENOL
• 3-Methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-ol
• QXSUPPBWSBMGAR-UHFFFAOYSA-N
• 3-METHYL-4'-(TRIFLUOROMETHOXY)-[1,1'-BIPHENYL]-4-OL
• A1-30498
• DTXSID70684013

• MDL： MFCD18313444
• Inchi： 1S/C14H11F3O2/c1-9-8-11(4-7-13(9)18)10-2-5-12(6-3-10)19-14(15,16)17/h2-8,18H,1H3
• InChI Key： QXSUPPBWSBMGAR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC(=C(C)C=1)O)(F)F

Computed Properties

• Exact Mass: 268.07111408g/mol
• Monoisotopic Mass: 268.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-Hydroxy-3-methyl-4'-(trifluoromethoxy)biphenyl

Introduction to CAS No. 1261464-05-4: 4-Hydroxy-3-Methyl-4'-(Trifluoromethoxy)Biphenyl

The compound CAS No. 1261464-05-4, also known as 4-Hydroxy-3-Methyl-4'-(Trifluoromethoxy)Biphenyl, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of hydroxyl, methyl, and trifluoromethoxy groups introduces functional diversity, making this compound a valuable subject for research in drug discovery, material synthesis, and environmental chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of biphenyl derivatives like CAS No. 1261464-05-4. Researchers have employed innovative methodologies such as Suzuki coupling and Stille coupling reactions to construct the biphenyl backbone with high precision. These methods not only enhance the yield but also allow for better control over the regioselectivity of the product, which is crucial for achieving the desired properties in downstream applications.

The structural uniqueness of CAS No. 1261464-05-4 lies in its biphenyl system, where two aromatic rings are connected by a single bond. The hydroxyl group at position 4 and the methyl group at position 3 on one ring, along with the trifluoromethoxy group at position 4' on the other ring, create a complex interplay of electronic effects. This arrangement significantly influences the compound's reactivity, stability, and solubility properties.

In terms of biological activity, biphenyl derivatives have shown promise in various pharmacological studies. For instance, recent research has highlighted the potential of CAS No. 1261464-05-4 as a candidate for anti-inflammatory agents due to its ability to modulate specific inflammatory pathways. Additionally, its trifluoromethoxy group contributes to enhanced lipophilicity, which is advantageous for drug delivery systems requiring prolonged residence time in biological systems.

The environmental impact of CAS No. 126146`